Cas no 135365-38-7 (3-Cyclohexene-1-carboxylic acid, 3-hydroxy-5-oxo-, methyl ester)

• Product Name: 3-Cyclohexene-1-carboxylic acid, 3-hydroxy-5-oxo-, methyl ester
• CAS No: 135365-38-7
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 1238052
• PubChem ID: 85614494
• Update Time: 2025-04-20

3-Cyclohexene-1-carboxylic acid, 3-hydroxy-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, 3-hydroxy-5-oxo-, methyl ester
• 135365-38-7
• methyl 3-hydroxy-5-oxocyclohex-3-ene-1-carboxylate
• Methyl 3-hydroxy-5-oxocyclohex-3-enecarboxylate
• Methyl3-hydroxy-5-oxocyclohex-3-enecarboxylate

• Inchi： 1S/C8H10O4/c1-12-8(11)5-2-6(9)4-7(10)3-5/h4-5,9H,2-3H2,1H3
• InChI Key： LEFAJKQVXLQRRC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C=C(C1)O)=O)=O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.6Ų